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Compound of Interest

Compound Name: Implitapide Racemate

Cat. No.: B10799469

For Researchers, Scientists, and Drug Development Professionals

Introduction

Implitapide is a potent inhibitor of the microsomal triglyceride transfer protein (MTP), a critical
enzyme in the assembly and secretion of apolipoprotein B-containing lipoproteins in the liver
and intestine.[1][2][3] By inhibiting MTP, implitapide effectively reduces the plasma levels of
triglycerides and low-density lipoprotein (LDL) cholesterol, making it a compound of significant
interest in the management of hyperlipidemia and the prevention of atherosclerosis.[2][3] This
technical guide provides a comprehensive overview of the physicochemical properties and
solubility of implitapide racemate, offering crucial data and methodologies for researchers and
professionals involved in its study and development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a drug candidate is
fundamental for its development. These properties influence its absorption, distribution,
metabolism, and excretion (ADME) profile, as well as its formulation and manufacturing
processes. The key physicochemical properties of implitapide racemate are summarized in
the table below.
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Property Value Source
Molecular Formula CssH37Ns02
Molecular Weight 531.69 g/mol
CAS Number 177277-99-5

) ) Inferred from typical small
Appearance White to off-white powder

molecule drugs

pKa (Strongest Acidic) 13.2 (Predicted)

pKa (Strongest Basic)

3.9 (Predicted)

Melting Point

Not experimentally determined

in the provided search results.

Boiling Point

Not experimentally determined

in the provided search results.

Relative Density

1.21 g/cm3 (Predicted)

Solubility Profile

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its

bioavailability. Implitapide racemate is described as slightly soluble or insoluble in aqueous

media. The following table summarizes the available solubility data.
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Solvent Solubility Source

) <1 mg/mL (Slightly soluble to
Aqueous Media i
insoluble)

A mother liquor concentration
_ . of 40 mg/mL has been
Dimethyl Sulfoxide (DMSO) )
reported for the non-racemic

form, implitapide.

No specific data available in
Ethanol )
the provided search results.

No specific data available in
Methanol .
the provided search results.

The poor aqueous solubility of implitapide racemate presents a challenge for oral formulation
and necessitates enabling formulation strategies to enhance its dissolution and absorption.

Experimental Protocols

Accurate determination of physicochemical properties is paramount. The following sections
detail the standard experimental methodologies for determining the key parameters of
implitapide racemate.

Melting Point Determination

The melting point of a crystalline solid is a key indicator of its purity. The capillary melting point

method is a widely used technique.
Methodology:

e Sample Preparation: A small amount of the dry, finely powdered implitapide racemate is
packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus.

e Heating: The sample is heated at a controlled rate. Initially, a rapid heating rate can be used
to approach the expected melting point.
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o Observation: As the temperature nears the melting point, the heating rate is slowed to
approximately 1-2°C per minute to allow for thermal equilibrium.

e Melting Range: The temperature at which the first droplet of liquid appears and the
temperature at which the entire sample becomes liquid are recorded as the melting range.

Sample Preparation Analysis

Dry, Powdered Sample Pack Capillary Tube (2-3 mm) gmm g Place in Apparatus Heat at Controlled Rate Observe for Melting Record Melting Range

Click to download full resolution via product page

Capillary Method for Melting Point Determination.

pKa Determination for Poorly Soluble Compounds

The ionization constant (pKa) is crucial for understanding a drug's behavior in physiological
environments. For poorly soluble compounds like implitapide racemate, methods that
accommodate low solubility are necessary. The use of co-solvents or surfactants with
potentiometric or spectrophotometric methods is a common approach.

Methodology (Co-solvent Method):

o Solution Preparation: A series of solutions of implitapide racemate are prepared in various
ratios of an organic co-solvent (e.g., methanol) and water.

¢ Titration: Each solution is titrated with a standardized acid or base.

e pH Measurement: The pH of the solution is measured after each addition of the titrant using
a calibrated pH meter.

o Apparent pKa Calculation: The apparent pKa (pKa') is determined from the titration curve for
each co-solvent mixture.

o Extrapolation: The aqueous pKa is estimated by extrapolating the pKa' values to 0% co-
solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical Properties and Solubility of Implitapide
Racemate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10799469#physicochemical-properties-and-solubility-
of-implitapide-racemate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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